Cas no 1579296-68-6 (2,4-Dimethyl-5-nitrobenzaldehyde)

• Product Name: 2,4-Dimethyl-5-nitrobenzaldehyde
• CAS No: 1579296-68-6
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5006450
• Update Time: 2025-10-18

2,4-Dimethyl-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-nitrobenzaldehyde

• Inchi： 1S/C9H9NO3/c1-6-3-7(2)9(10(12)13)4-8(6)5-11/h3-5H,1-2H3
• InChI Key： BAMADGBGIJZXSR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=O)C(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Additional information on 2,4-Dimethyl-5-nitrobenzaldehyde

2,4-Dimethyl-5-Nitrobenzaldehyde: A Comprehensive Overview

The compound 2,4-Dimethyl-5-nitrobenzaldehyde, with the CAS number 1579296-68-6, is a significant organic compound in the field of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a nitro group at the 5-position and methyl groups at the 2 and 4 positions, along with an aldehyde functional group. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

Recent studies have highlighted the potential of 2,4-Dimethyl-5-nitrobenzaldehyde in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds. The nitro group, being an electron-withdrawing substituent, plays a crucial role in modulating the electronic properties of the molecule, which can influence its reactivity and biological activity. This makes it a valuable intermediate in the development of novel drugs targeting specific therapeutic areas.

In terms of synthesis, 2,4-Dimethyl-5-nitrobenzaldehyde can be prepared through various routes, including nucleophilic aromatic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of the product, making it more viable for large-scale production.

The chemical stability of 2,4-Dimethyl-5-nitrobenzaldehyde under different conditions has also been a focus of recent research. Studies indicate that the compound exhibits good thermal stability but is sensitive to strong reducing agents due to the presence of the nitro group. This sensitivity highlights the need for careful handling during storage and processing to prevent unwanted side reactions.

In addition to its role in drug discovery, 2,4-Dimethyl-5-nitrobenzaldehyde has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies. Researchers have explored its potential as a ligand in metalloorganic frameworks (MOFs) and other advanced materials, where it can contribute to enhanced catalytic activity and selectivity.

The versatility of 2,4-Dimethyl-5-nitrobenzaldehyde is further evident in its use as an intermediate in organic synthesis. Its aldehyde group allows for various functionalization reactions, such as condensation and cross-coupling reactions, enabling the construction of complex molecular architectures. Recent advancements in click chemistry have expanded its utility as a building block for constructing bioactive molecules with intricate structures.

In conclusion, 2,4-Dimethyl-5-nitrobenzaldehyde, with its unique structural features and versatile reactivity, continues to be a focal point in both academic and industrial research. Its applications span across medicinal chemistry, materials science, and organic synthesis, driven by ongoing innovations in synthetic methodologies and material characterization techniques. As research progresses, this compound is expected to unlock new possibilities for developing advanced materials and therapeutic agents.